3-(3-chlorophenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(p-tolyl)urea

• IUPAC Name: 3-(3-chlorophenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-methylphenyl)urea
• InChI: InChI=1S/C18H18ClN3O/c1-13-7-9-16(10-8-13)22(17-6-3-11-20-17)18(23)21-15-5-2-4-14(19)12-15/h2,4-5,7-10,12H,3,6,11H2,1H3,(H,21,23)
• InChI Key: ADOMSUMJIDJNHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C2=NCCC2)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H18ClN3O
• Molecular Weight: 327.8 g/mol

Description

3-(3-chlorophenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(p-tolyl)urea, also known as CDPU, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CDPU belongs to the class of urea derivatives and has been studied for its various biochemical and physiological effects.

Scientific Research Applications

Electronic and Optical Properties

• A study focused on the electronic, optical, and nonlinear optical properties of a novel chalcone derivative, showing its potential applications in optoelectronic device fabrications due to superior properties confirmed by harmonic generation studies. This indicates that compounds with similar structures could be explored for their electro-optic properties and applications in nonlinear optics and optoelectronics (Shkir et al., 2018).

Structural and Vibrational Analysis

• Another research effort applied density functional theory (DFT) and Hartree-Fock (HF) methods to calculate the vibrational wavenumbers of a new organic nonlinear optical material. The study's findings suggest that similar compounds might have applications in designing materials with high second harmonic generation efficiency, contributing to the development of new nonlinear optical materials (Rahmani et al., 2018).

Crystal Growth and Characterization

• Research on the synthesis, crystal growth, and characterization of organic nonlinear optical single crystals highlights the potential of certain compounds in NLO device applications. This suggests a pathway for the use of structurally related compounds in the development and fabrication of devices leveraging their nonlinear optical properties (Menezes et al., 2014).

Antimicrobial and Molecular Docking Studies

• A comprehensive study on the molecular structure, vibrational spectroscopy, and antimicrobial activity of a related compound provides insights into its potential biomedical applications. This includes exploring the antibacterial and antifungal effects and understanding the molecular basis of these activities through docking simulations, suggesting the exploration of similar compounds for antimicrobial properties (Sivakumar et al., 2021).